Cas no 694-80-4 (1-Bromo-2-chlorobenzene)

• Product Name: 1-Bromo-2-chlorobenzene
• CAS No: 694-80-4
• MF: C₆H₄BrCl
• MW: 191.4530
• MDL: MFCD00000532
• CID: 39570
• PubChem ID: 24891892
• Update Time: 2025-06-07

1-Bromo-2-chlorobenzene Chemical and Physical Properties

Names and Identifiers

• 2-Bromochlorobenzene
• O-CHLOROBROMOBENZENE
• O-BROMOCHLOROBENZENE
• 1-bromo-2-chloro-benzen
• 1-Chloro-2-bromobenzene
• 2-Bromo-1-chlorobenzene
• 2-Chlorophenylbromide
• Benzene, 1-bromo-2-chloro-
• 1-Bromo-2-chlorobenzene
• 2-Bromochlorobenzene
• 1-Bromo-2-chlorobenzene solution
• (2-bromophenyl)methan-1-ol
• 1-bromo-2-chloro-benzene
• 2-BrC6H4CH2OH
• 2-bromobenzyl alcohol
• 2-Br-Ph-CH2OH
• 2-chloro-1-bromobenzene
• 2-chloro-bromobenzene
• Benzenemethanol,2-bromo
• Conventional Internal
• o-Bromobenzyl alcohol
• o-chloro-bromo-benzene
• ortho-bromobenzyl alcohol
• ortho-bromochlorobenzene
• Surrogate Std Evaluation Mix
• 2-Chlorobromobenzene
• Bromochlorobenzene
• Benzene, bromochloro-
• PEC7Z3YX6P
• 2-Bromochluorobenzene
• chlorobromobenzene
• Bromochlorobenzene (mixed isomers)
• 2-bromoclorobenzene
• PubChe
• 2-Bromochlorobenzene,98%
• EN300-31033
• NSC-59694
• 2-chlorophenyl bromide
• DTXSID30870758
• D77645
• Z0W07Y466G
• CS-W004051
• UNII-Z0W07Y466G
• MFCD00000532
• 2-BROMOPHENYL CHLORIDE
• DB-020717
• 1-bromanyl-2-chloranyl-benzene
• AKOS005265527
• 1-Bromo-2-chlorobenzene, analytical standard
• STR07176
• NSC59694
• EINECS 211-775-1
• SCHEMBL251393
• EINECS 249-303-1
• A836511
• NSC 59694
• 694-80-4
• 28906-38-9
• Q27286505
• UNII-PEC7Z3YX6P
• A9191
• DTXCID70818452
• W-104621
• 1-Bromo-2-chlorobenzene, 99%
• O-BROMOPHENYL CHLORIDE
• AI3-31290
• B0569
• NS00042378

• MDL： MFCD00000532
• Inchi： 1S/C6H4BrCl/c7-5-3-1-2-4-6(5)8/h1-4H
• InChI Key： QBELEDRHMPMKHP-UHFFFAOYSA-N
• SMILES： BrC1=C([H])C([H])=C([H])C([H])=C1Cl
• BRN： 1855303

Computed Properties

• Exact Mass: 189.91800
• Monoisotopic Mass: 189.91849
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 74.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.2

Experimental Properties

• Color/Form: Colorless liquid
• Density: 1.638 g/mL at 25 °C(lit.)
• Melting Point: -13°C
• Boiling Point: 204°C(lit.)
• Flash Point: Degrees Fahrenheit:195.8°F
  Degrees Celsius:91°C
  
• Refractive Index: n20/D 1.582(lit.)
• Solubility: 0.045g/l
• Water Partition Coefficient: 0.045 g/L (25 ºC)
• PSA: 0.00000
• LogP: 3.10250
• Solubility: Soluble in benzene, insoluble in water.
• FEMA: 3716
• Sensitiveness: Sensitive to light

1-Bromo-2-chlorobenzene Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：UN 1230 3/PG 2
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S45-S36/37-S37/39
• Hazardous Material Identification：
• Risk Phrases：R20/22; R36/37/38
• TSCA：Yes
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes
• Pesticide Chemicals Pesticide Active Ingredients Standard Substances
• Solvents and Organic Chemicals Organic Compounds Organic Halides

Additional information on 1-Bromo-2-chlorobenzene

Introduction to 1-Bromo-2-chlorobenzene (CAS No. 694-80-4)

1-Bromo-2-chlorobenzene, with the chemical formula C₆H₃BrCl, is a halogenated aromatic compound that has garnered significant attention in the field of organic synthesis and pharmaceutical research. This compound, identified by its CAS number 694-80-4, serves as a crucial intermediate in the synthesis of various biologically active molecules. Its unique structure, featuring both bromine and chlorine substituents on a benzene ring, makes it a versatile building block for further functionalization, enabling the development of novel compounds with potential therapeutic applications.

The significance of 1-Bromo-2-chlorobenzene in modern chemistry cannot be overstated. Its halogenated aromatic core provides a stable scaffold that can undergo a wide range of chemical transformations, including nucleophilic aromatic substitution, cross-coupling reactions, and metal-catalyzed coupling processes. These reactions are fundamental to the construction of complex molecular architectures, which are often required in the design of pharmaceuticals and agrochemicals.

In recent years, there has been a surge in research focused on developing efficient synthetic routes to halogenated aromatics like 1-Bromo-2-chlorobenzene. Advances in catalytic systems have enabled more selective and sustainable methods for introducing bromine and chlorine atoms into aromatic rings. For instance, palladium-catalyzed cross-coupling reactions have emerged as powerful tools for constructing biaryl compounds, which are prevalent in many drug molecules. The ability to precisely control regioselectivity in these reactions has opened new avenues for drug discovery.

The pharmaceutical industry has been particularly interested in 1-Bromo-2-chlorobenzene due to its role as a precursor in the synthesis of active pharmaceutical ingredients (APIs). One notable application is its use in the preparation of antiviral and anticancer agents. For example, recent studies have demonstrated its utility in generating substituted benzimidazoles, which exhibit potent inhibitory effects against various viral enzymes. Additionally, derivatives of 1-Bromo-2-chlorobenzene have been explored as kinase inhibitors, targeting pathways involved in cancer progression.

From an academic perspective, 1-Bromo-2-chlorobenzene continues to be a subject of interest in mechanistic studies. Researchers are delving into understanding how different reaction conditions influence the outcome of transformations involving this compound. For instance, the study of radical reactions involving halogenated aromatics has provided insights into the development of new synthetic methodologies. These findings not only enhance our understanding of organic chemistry but also contribute to the development of greener synthetic strategies.

The agrochemical sector also benefits from the versatility of 1-Bromo-2-chlorobenzene. Its derivatives are incorporated into herbicides and fungicides that help protect crops from pests and diseases. The ability to modify its structure allows chemists to fine-tune the biological activity of these compounds, ensuring they are effective while minimizing environmental impact. This aligns with global efforts to develop sustainable agricultural practices.

In conclusion, 1-Bromo-2-chlorobenzene (CAS No. 694-80-4) is a multifaceted compound with broad applications across multiple industries. Its role as an intermediate in pharmaceutical synthesis underscores its importance in drug development, while its utility in academic research highlights its value as a tool for advancing our understanding of organic chemistry. As research continues to evolve, it is likely that new applications for this compound will emerge, further solidifying its place as a cornerstone in modern chemical synthesis.